Cas no 143760-02-5 (1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol)

• Product Name: 1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol
• CAS No: 143760-02-5
• MF: C₂₈H₃₄N₂OS
• MW: 446.647366046906
• CID: 1313974
• PubChem ID: 3072740
• Update Time: 2025-04-20

1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-(phenylsulfanyl)propan-2-ol
• 1-[4-(3,3-diphenylpropyl)piperazin-1-yl]-3-phenylsulfanylpropan-2-ol
• 4-(3,3-Diphenylpropyl)-alpha-((phenylthio)methyl)-1-piperazineethanol
• DTXSID80932052
• 143760-02-5
• 1-(3,3-Diphenylpropyl)-4-(2-hydroxy-3-phenylthiopropyl)piperazine
• 1-Piperazineethanol, 4-(3,3-diphenylpropyl)-alpha-((phenylthio)methyl)-
• SCHEMBL9140220

• Inchi： 1S/C28H34N2OS/c31-26(23-32-27-14-8-3-9-15-27)22-30-20-18-29(19-21-30)17-16-28(24-10-4-1-5-11-24)25-12-6-2-7-13-25/h1-15,26,28,31H,16-23H2
• InChI Key： QXFPSBDUGSROFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC(CN1CCN(CCC(C2C=CC=CC=2)C2C=CC=CC=2)CC1)O

Computed Properties

• Exact Mass: 446.23942
• Monoisotopic Mass: 446.23918489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 26.71